Cyclic olefins
Cyclic olefins, also known as norbornenes and their derivatives, are a class of cyclic hydrocarbons widely used in the polymer industry due to their unique properties. These compounds consist of an olefinic double bond within a cycloalkane ring structure, typically featuring a five-membered or six-membered ring system. Notable examples include 5-methylene-2-norbornene (MNB), which is extensively utilized for the production of various high-performance polymers and coatings.
The versatile nature of cyclic olefins allows them to be tailored for diverse applications such as adhesives, sealants, and pharmaceuticals. Their excellent chemical stability, transparency, and ability to form copolymers with other monomers make them valuable in the manufacturing of medical devices, optical lenses, and electronic components.
In addition, cyclic olefins can undergo a variety of polymerization reactions, including ring-opening metathesis polymerization (ROMP), enabling the synthesis of linear or star-shaped polymers. This characteristic renders them indispensable for advanced materials science applications, contributing to their growing importance in modern technology and industry.

Structure | Chemical Name | CAS | MF |
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1,2,4-Trivinylcyclohexane | 2855-27-8 | C12H18 |
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Cyclotridecene, (1E)- | 2484-65-3 | C13H24 |
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Azulene,1-fluoro-3-methyl- | 180129-02-6 | C11H9F |
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Azulene,1-fluoro-2-methyl- | 180129-07-1 | C11H9F |
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Tungsten,tetracarbonyl[(1,2,5,6-h)-1,5-cyclooctadiene]- | 12129-70-3 | C12H12O4W |
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Ethanone,1,1'-(1,3-azulenediyl)bis- | 10487-55-5 | C14H12O2 |
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Cyclohexane,(1E)-1,4-pentadien-1-yl- | 67857-89-0 | C11H18 |
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Cyclopentene,3,4-dimethyl-, cis- (9CI) | 56039-55-5 | C7H12 |
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Cyclopentene,3,3-dimethyl- | 58049-91-5 | C7H12 |
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Bis(cycloocta-1,5-diene)rhodium(I) hexafluorophosphate | 62793-31-1 | C16H24F6PRh |
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